(5Z)-2-amino-5-[(6-ethoxy-1,3-benzodioxol-5-yl)methylidene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile

• Molecular Formula: C22H18N4O3
• Molecular Weight: 386.4 g/mol
• IUPAC Name: (5Z)-2-amino-5-[(6-ethoxy-1,3-benzodioxol-5-yl)methylidene]-4,6-dimethylcyclopenta[b]pyridine-3,7-dicarbonitrile
• InChI: InChI=1S/C22H18N4O3/c1-4-27-17-7-19-18(28-10-29-19)6-13(17)5-14-11(2)15(8-23)21-20(14)12(3)16(9-24)22(25)26-21/h5-7H,4,10H2,1-3H3,(H2,25,26)/b14-5-
• InChI Key: KOPLNRUZENNVSC-RZNTYIFUSA-N
• Isomeric SMILES: CCOC1=CC2=C(C=C1/C=C\3/C(=C(C4=C3C(=C(C(=N4)N)C#N)C)C#N)C)OCO2
• SMILES: CCOC1=CC2=C(C=C1C=C3C(=C(C4=C3C(=C(C(=N4)N)C#N)C)C#N)C)OCO2

Description

(5Z)-2-amino-5-[(6-ethoxy-1,3-benzodioxol-5-yl)methylidene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile is a compound that has gained significant attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of (5Z)-2-amino-5-[(6-ethoxy-1,3-benzodioxol-5-yl)methylidene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile involves its ability to inhibit certain enzymes and proteins that are involved in various cellular processes. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. It also inhibits the activity of certain protein kinases that are involved in the regulation of cell growth and division.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (5Z)-2-amino-5-[(6-ethoxy-1,3-benzodioxol-5-yl)methylidene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile have been studied extensively in various scientific research studies. It has been found to have anti-inflammatory effects by reducing the production of inflammatory mediators such as prostaglandins and cytokines. It also has anti-tumor and anti-cancer effects by inhibiting the growth and division of cancer cells. Additionally, it has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using (5Z)-2-amino-5-[(6-ethoxy-1,3-benzodioxol-5-yl)methylidene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile in lab experiments is its potential therapeutic properties in various diseases. It is also relatively easy to synthesize and purify, making it a cost-effective compound to study. However, one limitation is the lack of information on its pharmacokinetics and pharmacodynamics, which makes it difficult to determine the appropriate dosage and administration for potential clinical use.

Future Directions

There are several future directions for the study of (5Z)-2-amino-5-[(6-ethoxy-1,3-benzodioxol-5-yl)methylidene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile. One potential direction is the study of its pharmacokinetics and pharmacodynamics to determine the appropriate dosage and administration for potential clinical use. Another direction is the investigation of its potential use in combination with other compounds for enhanced therapeutic effects. Additionally, further research can be conducted to explore its potential use in the treatment of other diseases such as autoimmune diseases and cardiovascular diseases.
Conclusion:
In conclusion, (5Z)-2-amino-5-[(6-ethoxy-1,3-benzodioxol-5-yl)methylidene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile is a compound that has gained significant attention in scientific research due to its potential therapeutic properties. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in the treatment of various diseases.

Synthesis Methods

The synthesis of (5Z)-2-amino-5-[(6-ethoxy-1,3-benzodioxol-5-yl)methylidene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile involves the reaction between 2-amino-4,6-dimethyl-5-cyanopyridine and 6-ethoxy-1,3-benzodioxole-5-carboxaldehyde in the presence of a catalyst. The resulting product is then purified through column chromatography to obtain the final compound.

Scientific Research Applications

(5Z)-2-amino-5-[(6-ethoxy-1,3-benzodioxol-5-yl)methylidene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile has been studied for its potential therapeutic properties in various scientific research studies. It has been found to have anti-inflammatory, anti-tumor, and anti-cancer properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.